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Compound of Interest

Compound Name: Arachidyl laurate

Cat. No.: B1598217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Arachidyl laurate, a saturated wax ester, is the product of the formal condensation of lauric

acid and arachidyl alcohol. While specific applications in drug delivery are not extensively

documented in publicly available literature, its physicochemical properties—namely its

lipophilicity and stability—suggest potential as an excipient in various pharmaceutical

formulations. This technical guide provides a comprehensive overview of Arachidyl laurate,

including its synonyms, physicochemical properties, detailed hypothetical experimental

protocols for its synthesis and analysis, and a prospective look at its potential applications in

drug development.

Synonyms and Chemical Identifiers
Arachidyl laurate is known by several alternative names in scientific literature and commercial

databases. A comprehensive list of these synonyms is provided below to aid in literature

searches and material sourcing.

Icosyl dodecanoate[1]

Eicosyl dodecanoate[1][2]

Arachidyl dodecanoate[1]
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Dodecanoic acid, eicosyl ester[1]

Lauric acid, arachidyl ester

n-Eicosyl n-dodecanoate

Chemical Identifiers:

CAS Number: 36617-18-2

Molecular Formula: C₃₂H₆₄O₂

InChI Key: GTUGKPSGIYCKEQ-UHFFFAOYSA-N

PubChem CID: 4599241

Physicochemical Properties
A summary of the key physicochemical properties of Arachidyl laurate is presented in the

table below. This data is essential for formulation development, stability testing, and quality

control.

Property Value Source

Molecular Weight 480.85 g/mol

Appearance Solid

Boiling Point 507 °C at 760 mmHg

Density 0.858 g/cm³

Flash Point 269.7 °C

logP 11.49

Storage Temperature Room temperature or -20°C

Purity (typical) >99%
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Experimental Protocols
The following sections detail hypothetical experimental protocols for the synthesis, purification,

and analysis of Arachidyl laurate. These are based on established methods for the synthesis

of similar long-chain wax esters.

Synthesis of Arachidyl Laurate via Fischer-Speier
Esterification
This protocol describes the synthesis of Arachidyl laurate from lauric acid and arachidyl

alcohol using an acid catalyst.

Materials:

Lauric acid (dodecanoic acid)

Arachidyl alcohol (1-eicosanol)

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

Toluene

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Hexane

Ethyl acetate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine lauric acid (1.0 equivalent), arachidyl alcohol (1.2 equivalents), and

toluene.
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Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic

acid (approximately 0.02 equivalents) to the reaction mixture.

Reaction: Heat the mixture to reflux. The water formed during the reaction will be

azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress

by thin-layer chromatography (TLC) until the starting materials are consumed.

Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution,

and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude Arachidyl laurate.

Purification by Column Chromatography
The crude product can be purified by silica gel column chromatography.

Procedure:

Column Preparation: Pack a chromatography column with silica gel in a non-polar solvent

such as hexane.

Loading: Dissolve the crude Arachidyl laurate in a minimal amount of hexane and load it

onto the column.

Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 100%

hexane and gradually increasing the polarity).

Fraction Collection: Collect fractions and analyze them by TLC to identify those containing

the pure product.

Concentration: Combine the pure fractions and evaporate the solvent under reduced

pressure to yield pure Arachidyl laurate.

Analysis and Characterization
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The identity and purity of the synthesized Arachidyl laurate can be confirmed using the

following analytical techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight and

fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic ester carbonyl

stretch.

High-Performance Liquid Chromatography (HPLC) with an Evaporative Light Scattering

Detector (ELSD): To determine the purity of the final product.

Applications in Drug Development (Prospective)
Currently, there is a lack of specific data on the application of Arachidyl laurate in

pharmaceutical drug delivery systems. However, based on the properties of similar wax esters,

several potential applications can be envisioned.

Excipient in Topical Formulations: Its lipophilic nature and solid-state at room temperature

make it a potential structuring agent, emollient, or viscosity modifier in creams, ointments,

and lotions.

Component of Solid Lipid Nanoparticles (SLNs) or Nanostructured Lipid Carriers (NLCs):

Arachidyl laurate could serve as a solid lipid matrix for the encapsulation of poorly water-

soluble drugs, potentially enhancing their stability and controlling their release.

Coating Agent: It could be investigated as a coating material for tablets or pellets to provide a

moisture barrier or to achieve modified-release profiles.

Experimental Workflow and Signaling Pathway
Diagrams
As there is no established signaling pathway directly involving Arachidyl laurate, a

hypothetical experimental workflow to investigate its potential as a drug delivery excipient is
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presented below. This workflow focuses on the formulation and characterization of Arachidyl
laurate-based nanoparticles.

Experimental Workflow for Formulation and
Characterization
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Formulation
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Biological Evaluation

Drug & Arachidyl Laurate
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Cellular Uptake Studies
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Drug Delivery & Release
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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